2-(3,4-dimethylphenoxy)-N-(4-pyridinylmethyl)propanamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(pyridin-4-ylmethyl)propanamide
• InChI: InChI=1S/C17H20N2O2/c1-12-4-5-16(10-13(12)2)21-14(3)17(20)19-11-15-6-8-18-9-7-15/h4-10,14H,11H2,1-3H3,(H,19,20)
• InChI Key: ZDGCSKKXYSKJNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NCC2=CC=NC=C2)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(4-pyridinylmethyl)propanamide, also known as JNJ-31001074, is a small molecule inhibitor that targets the protein tyrosine kinase 2 (TYK2). TYK2 is a member of the Janus kinase (JAK) family of enzymes, which are involved in the signaling pathways of cytokines and growth factors. JNJ-31001074 has been studied for its potential therapeutic applications in various diseases, including autoimmune disorders and cancer.

Scientific Research Applications

Structural and Spectroscopic Analysis

Research has shown that compounds with similar structural motifs undergo detailed spectroscopic analysis, including FT-IR, FT-Raman, NMR, and UV-Visible studies, to understand their conformational stability, molecular geometry, and electronic transitions. For instance, studies on dimethyl-N-(2-pyridinyl)propanamide derivatives have explored their conformational analysis, providing insights into the minimum energy conformer structures through DFT calculations and AIM topological analysis. These studies are essential for understanding the intermolecular interactions and potential reactivity of such compounds in biological systems or as part of materials science applications (S. Aayisha et al., 2019).

Chemical and Biological Activities

The docking studies and chemical activity analysis of related compounds reveal significant potential in biological applications. For example, molecular docking studies have indicated that certain dimethyl-N-(2-pyridinyl)propanamide derivatives exhibit glutathione thiolesterase inhibition, suggesting a role in therapeutic applications targeting oxidative stress and related pathologies. The understanding of HOMO-LUMO distributions and molecular electrostatic potential (MEP) maps further contributes to the prediction of reactivity and interaction with biological targets, paving the way for drug design and development processes.

Material Science and Coordination Chemistry

Research into coordination polymers and complexes involving similar structural frameworks has highlighted the potential of these compounds in the development of new materials with unique properties, such as luminescence or magnetic characteristics. Coordination chemistry involving palladium(II) chloride and related ligands demonstrates the versatility of these compounds in forming structures with specific properties, including supramolecular hydrogen-bonded chains and cyclic dimers, which can have implications in catalysis, material science, and nanotechnology (Tyler Palombo et al., 2019).